Cas no 851131-10-7 (N-(3,5-dimethylphenyl)-2-{[1-(3-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide)

N-(3,5-dimethylphenyl)-2-{[1-(3-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide structure
851131-10-7 structure
Product Name:N-(3,5-dimethylphenyl)-2-{[1-(3-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
CAS No:851131-10-7
MF:C20H21N3OS
MW:351.46524310112
CID:5882394
PubChem ID:4425169
Update Time:2023-11-21

N-(3,5-dimethylphenyl)-2-{[1-(3-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(3,5-dimethylphenyl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide
    • Acetamide, N-(3,5-dimethylphenyl)-2-[[1-(3-methylphenyl)-1H-imidazol-2-yl]thio]-
    • N-(3,5-dimethylphenyl)-2-[1-(3-methylphenyl)imidazol-2-yl]sulfanylacetamide
    • 851131-10-7
    • F0599-0073
    • Z51655333
    • N-(3,5-dimethylphenyl)-2-{[1-(3-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
    • AKOS001301090
    • Inchi: 1S/C20H21N3OS/c1-14-5-4-6-18(12-14)23-8-7-21-20(23)25-13-19(24)22-17-10-15(2)9-16(3)11-17/h4-12H,13H2,1-3H3,(H,22,24)
    • InChI Key: OTLFXCZTAASDTP-UHFFFAOYSA-N
    • SMILES: C(NC1=CC(C)=CC(C)=C1)(=O)CSC1N(C2=CC=CC(C)=C2)C=CN=1

Computed Properties

  • Exact Mass: 351.14053348g/mol
  • Monoisotopic Mass: 351.14053348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 437
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 72.2Ų

Experimental Properties

  • Density: 1.17±0.1 g/cm3(Predicted)
  • pka: 13.31±0.70(Predicted)

N-(3,5-dimethylphenyl)-2-{[1-(3-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide Pricemore >>

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